![molecular formula C15H14N2O3 B4179972 N-[1-(1,3-benzodioxol-5-yl)ethyl]nicotinamide](/img/structure/B4179972.png)
N-[1-(1,3-benzodioxol-5-yl)ethyl]nicotinamide
Overview
Description
N-[1-(1,3-benzodioxol-5-yl)ethyl]nicotinamide, also known as BNAH, is a chemical compound that has gained significant attention from the scientific community due to its potential therapeutic applications. BNAH is a derivative of nicotinamide, a form of vitamin B3, and has been shown to have a range of biochemical and physiological effects.
Mechanism of Action
N-[1-(1,3-benzodioxol-5-yl)ethyl]nicotinamide has been shown to activate the NAD+ dependent protein deacetylase, SIRT1, which is involved in various cellular processes such as DNA repair, apoptosis, and metabolism. This compound also increases the levels of NAD+, a coenzyme involved in cellular metabolism, which has been shown to have anti-aging properties.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. This compound has been shown to increase the levels of NAD+ and activate SIRT1, leading to improved cellular metabolism, DNA repair, and anti-aging effects. This compound has also been shown to have anti-cancer properties, inhibiting the growth of cancer cells. In neurodegenerative diseases, this compound has been shown to have neuroprotective effects, reducing oxidative stress and inflammation in the brain. In diabetes, this compound has been shown to improve glucose tolerance and insulin sensitivity.
Advantages and Limitations for Lab Experiments
One advantage of N-[1-(1,3-benzodioxol-5-yl)ethyl]nicotinamide is that it is a relatively simple compound to synthesize, making it accessible for use in laboratory experiments. Additionally, this compound has been shown to have a range of potential therapeutic applications, making it a versatile compound for research. However, one limitation of this compound is that its mechanism of action is not fully understood, and more research is needed to fully elucidate its effects.
Future Directions
There are several future directions for research on N-[1-(1,3-benzodioxol-5-yl)ethyl]nicotinamide. One potential area of research is the development of this compound as a therapeutic agent for cancer, neurodegenerative diseases, and diabetes. Additionally, more research is needed to fully understand the mechanism of action of this compound and its effects on cellular metabolism and anti-aging. Finally, future research could investigate the potential of this compound to be used in combination with other therapeutic agents for improved efficacy.
Scientific Research Applications
N-[1-(1,3-benzodioxol-5-yl)ethyl]nicotinamide has been studied for its potential therapeutic applications in various fields of research, including cancer, neurodegenerative diseases, and diabetes. This compound has been shown to have anti-cancer properties, inhibiting the growth of cancer cells in vitro and in vivo. In neurodegenerative diseases, this compound has been shown to have neuroprotective effects, reducing oxidative stress and inflammation in the brain. In diabetes, this compound has been shown to improve glucose tolerance and insulin sensitivity.
properties
IUPAC Name |
N-[1-(1,3-benzodioxol-5-yl)ethyl]pyridine-3-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N2O3/c1-10(17-15(18)12-3-2-6-16-8-12)11-4-5-13-14(7-11)20-9-19-13/h2-8,10H,9H2,1H3,(H,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYFPBYXOXJJXNZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC2=C(C=C1)OCO2)NC(=O)C3=CN=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.